BENGHE Validation & Comparative

Check Availability & Pricing

Reproducibility of MK-0941: A Comparative
Analysis of a Glucokinase Activator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MK-0941

Cat. No.: B1677240

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of the published findings on MK-0941, a glucokinase activator (GKA). We
will delve into the available data on its efficacy and safety, detail the experimental protocols of
its key clinical trial, and compare its performance with an alternative GKA, dorzagliatin.

MK-0941, developed by Merck, was a promising therapeutic candidate for type 2 diabetes. Its
mechanism of action centers on the allosteric activation of glucokinase (GK), a key enzyme in
glucose metabolism. However, its clinical development was halted due to a lack of sustained
efficacy and significant safety concerns. This guide aims to provide a clear, data-driven
overview of the findings related to MK-0941 to inform future research and development in this
area.

Clinical Findings: Efficacy and Safety of MK-0941

The primary evidence for the clinical performance of MK-0941 comes from a pivotal Phase II,
multicenter, randomized, double-blind, placebo-controlled study (NCT00767000). The study
evaluated the efficacy and safety of MK-0941 as an add-on therapy to insulin glargine in
patients with type 2 diabetes.

Efficacy Results

Initial results at 14 weeks showed a statistically significant improvement in glycemic control for
patients treated with MK-0941 compared to placebo.[1][2][3][4][5][6] All doses of MK-0941 led
to improvements in HbAlc and 2-hour postmeal glucose (PMG).[1][2][3][4][5][6] However, this
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promising initial response was not maintained. By week 30, the glycemic control had

deteriorated, indicating a lack of sustained efficacy.[1][2][3][4][5][6][7] Notably, there were no

significant effects on fasting plasma glucose (FPG) at any dose compared to placebo.[1][2][3]

[41[5]6]

Efficacy Endpoint

MK-0941 (10-40 mg t.i.d.)

Placebo

Change in HbAlc at Week 14

-0.8% (Maximal placebo-
adjusted least squares mean
change)[1][2][4][6][]

Baseline A1C 9.0%[1][4][7]

Change in 2-h Postmeal
Glucose at Week 14

-37 mg/dL (-2 mmol/L)
(Maximal placebo-adjusted

least squares mean change)[1]

[2]14]6]1[7]

Change in Fasting Plasma
Glucose at Week 14

No significant difference from
placebo[1][2][3][4][6]

Sustained Efficacy at Week 30

Initial glycemic responses were
not sustained[1][2][3][4][5][6][7]

Safety and Tolerability

A significant factor in the discontinuation of MK-0941's development was its unfavorable safety

profile.[8][9] The clinical trial revealed several adverse events associated with the treatment.
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Adverse Event

MK-0941

Placebo

Hypoglycemia

Increased incidence[1][2][3][4]
[51061[7]

Triglycerides

Significant increases[1][2][3][4]
(516171

Systolic Blood Pressure

Significant increases[1][2][3][4]
(516171

Diastolic Blood Pressure

Increased proportion of
patients meeting predefined

limits of change for increase[1]

[21(3][41[5]06]T7]

Adverse Events (Low-dose
10mg t.i.d.)

80.7% of participants
experienced at least one

adverse event[9]

Experimental Protocols
Clinical Trial (NCT00767000)

The key clinical study for MK-0941 was a randomized, double-blind, placebo-controlled trial

with a 14-week dose-ranging phase followed by a 40-week treatment phase.[1][3][4][5][6]

or without metformin (=1,500 mg/day).[1][3][5][6]

Participants: 587 patients with type 2 diabetes who were on stable-dose insulin glargine, with

 Intervention: Patients were randomized to receive MK-0941 at doses of 10, 20, 30, or 40 mg,

or a matching placebo, administered three times daily (t.i.d.) before meals.[1][3][5][6]

o Primary Efficacy Endpoint: The primary outcome measure was the change from baseline in
HbAlc at Week 14.[1][3][4][5][6]

« Titration: During the initial 14-week phase, the dose was stable. In the subsequent 40-week

phase, patients could be uptitrated to a maximum of 40 mg t.i.d. as tolerated.[1][3][4][5][6]
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Screening & Randomization

Patient Screening
(T2D on Insulin Glargine)

A4

’-l Randomization (n=587) l—\

[
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Dose-Ranging Phase (14 Weeks)

MK-0941 40mg t.i.d. Placebo t.i.d.
s
Y s -

C’Dmi\nuation Phase (40 \/Ne’e/ks) X

-

MK-0941 20mg t.i.d.

MK-0941 30mg t.i.d.

Dose Uptitration
(as tolerated to 40mg t.i.d.)

\

PN 7

Secondary Endpoints: Primary Endpoint:
2-h PMG, FPG, Safety Change in HbAlc at Week 14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reproducibility of MK-0941: A Comparative Analysis of
a Glucokinase Activator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677240#reproducibility-of-published-findings-on-mk-
0941]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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